BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Safe Disposal of GSK 690
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK 690 Hydrochloride

Cat. No.: B10757207

For laboratory professionals engaged in drug development and scientific research, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe work
environment and minimizing environmental impact. This guide provides a comprehensive
overview of the recommended disposal procedures for GSK 690 Hydrochloride, a reversible
inhibitor of lysine-specific demethylase 1 (LSD1), intended for research use only.[1][2][3]
Adherence to these guidelines is crucial for maintaining laboratory safety and regulatory
compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is imperative to handle GSK 690 Hydrochloride with
care in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of
any dust or aerosols. Appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat, must be worn at all times.

In the event of a spill, the area should be evacuated, and the spill should be managed by
trained personnel wearing appropriate PPE. Solid spills should be carefully swept or scooped
to avoid dust generation, and the area should be decontaminated. Liquid spills should be
absorbed with an inert, non-combustible material. All contaminated materials must be collected
in a designated, labeled hazardous waste container for proper disposal.

Step-by-Step Disposal Protocol
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The fundamental principle for the disposal of GSK 690 Hydrochloride is that it must be treated
as hazardous chemical waste. Under no circumstances should this compound be disposed of
down the drain or in regular trash.

o Segregation: All waste containing GSK 690 Hydrochloride, including unused product,
contaminated consumables (e.g., pipette tips, vials, gloves), and spill cleanup materials,
must be collected in a dedicated and clearly labeled hazardous waste container.

o Containerization: The hazardous waste container must be chemically compatible with the
compound, in good condition, and kept securely closed when not in use. The container must
be clearly labeled with "Hazardous Waste" and the specific chemical name, "GSK 690
Hydrochloride."

o Storage: The sealed waste container should be stored in a designated, well-ventilated, and
secure hazardous waste accumulation area, away from incompatible materials.

o Disposal: The disposal of the hazardous waste must be conducted through an approved and
licensed waste disposal contractor. It is essential to follow all local, state, and federal
regulations governing hazardous waste disposal. Contact your institution's Environmental
Health and Safety (EHS) department to arrange for pickup and disposal.

Chemical and Physical Properties

A summary of the available quantitative data for GSK 690 Hydrochloride is provided in the
table below. This information is critical for understanding the compound's characteristics and
ensuring safe handling and storage.
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Property Value
Molecular Formula C24H24CINsO
Molecular Weight 405.92 g/mol
ICso 37 nM

K 9nM

Solubility in DMSO

125 mg/mL (307.94 mM)[1]

Storage (Powder)

-20°C for 3 years[1]

Storage (In Solvent)

-80°C for 1 year[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of GSK 690

Hydrochloride, from initial handling to final disposal.
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GSK 690 Hydrochloride Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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